![molecular formula C8H18ClNO2 B6275609 {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride CAS No. 2763741-29-1](/img/no-structure.png)
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride
Overview
Description
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride, also known as 4S-DEME-HCl, is an organic compound commonly used as an intermediate in the synthesis of various pharmaceuticals and other compounds. 4S-DEME-HCl is a white crystalline solid with a melting point of 140 °C and a molecular weight of 218.7 g/mol. This compound has been extensively studied due to its wide range of applications in the laboratory and in the pharmaceutical industry.
Scientific Research Applications
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride has been used in a variety of scientific research applications, including the synthesis of new pharmaceuticals and other compounds. It has also been used as a catalyst in organic reactions, such as the synthesis of cyclic peptides and the synthesis of polymeric materials. In addition, {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride has been used as a reagent in the synthesis of various heterocyclic compounds.
Mechanism of Action
The mechanism of action of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride is not fully understood, but it is believed to involve the formation of an intermediate compound during the reaction of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride with ethylenediamine. This intermediate compound then undergoes a series of chemical transformations, leading to the formation of the desired product.
Biochemical and Physiological Effects
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory and anti-tumor effects in animal studies. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride has several advantages for use in laboratory experiments. It is relatively stable and has a wide range of applications, making it a versatile reagent. In addition, it is relatively inexpensive, making it a cost-effective option for many laboratory experiments. However, {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride is also known to be toxic and can cause skin irritation, so it should be handled with caution.
Future Directions
The potential applications of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride are still being explored. Some possible future directions include further research into the anti-inflammatory and anti-tumor effects of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride, as well as its potential use as a catalyst in organic reactions. In addition, further research into the mechanism of action of {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride may help to identify new applications for this compound. Finally, {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride could be used as a starting material for the synthesis of other compounds, such as polymers, which could have a variety of applications in the laboratory and in the pharmaceutical industry.
Synthesis Methods
{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride is typically synthesized by the reaction of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane (CM-DEME) with ethylenediamine in the presence of hydrochloric acid. This reaction produces {[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride and water as the main products. The reaction is usually carried out at a temperature of 70-80 °C, and the reaction time can vary depending on the desired yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}(ethyl)amine hydrochloride' involves the protection of the amine group followed by the addition of the ethyl group. The protected amine is then deprotected to yield the final product as a hydrochloride salt.", "Starting Materials": [ "4-hydroxybutanal", "2,2-dimethoxypropane", "ethylamine", "hydrochloric acid", "sodium hydroxide", "dichloromethane", "diethyl ether", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the amine group", "- Dissolve 4-hydroxybutanal in dichloromethane and add ethylamine.", "- Add sodium hydroxide to the reaction mixture and stir for 30 minutes.", "- Add 2,2-dimethoxypropane and stir for an additional 2 hours.", "- Extract the product with dichloromethane and dry over magnesium sulfate.", "- Evaporate the solvent to yield the protected amine as a yellow oil.", "Step 2: Addition of the ethyl group", "- Dissolve the protected amine in diethyl ether and add ethylmagnesium bromide.", "- Stir the reaction mixture for 2 hours.", "- Quench the reaction with hydrochloric acid and extract the product with dichloromethane.", "- Dry the organic layer over magnesium sulfate and evaporate the solvent to yield the amine hydrochloride salt.", "Step 3: Deprotection of the amine group", "- Dissolve the amine hydrochloride salt in water and add sodium hydroxide.", "- Stir the reaction mixture for 1 hour.", "- Extract the product with dichloromethane and dry over magnesium sulfate.", "- Evaporate the solvent to yield the final product as a white solid." ] } | |
CAS RN |
2763741-29-1 |
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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